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Introduction
MG149 is a potent and selective inhibitor of the histone acetyltransferases (HATs) Tip60 (KAT5)

and MOF (KAT8)[1]. By targeting the acetyl-CoA binding site, MG149 effectively blocks the

acetyltransferase activity of these enzymes, which are crucial regulators of various cellular

processes, including gene transcription, DNA damage repair, and cell cycle control. Emerging

research indicates that MG149 also modulates several key signaling pathways, including the

p53, NF-κB, and PI3K/AKT pathways, and is involved in the regulation of PINK1/Parkin-

dependent mitophagy[1][2]. These diverse functions make MG149 a valuable tool for

investigating cellular signaling and a potential therapeutic agent in oncology and other

diseases.

These application notes provide a comprehensive overview of the working concentrations,

experimental protocols, and affected signaling pathways of MG149 in cell culture.
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Target IC50 (µM) Assay Conditions

Tip60 (KAT5) 74 Cell-free enzymatic assay[1]

MOF (KAT8) 47

Cell-free enzymatic assay

using [14C]AC-CoA and

histone H4 as substrates[1]

Working Concentrations of MG149 in Cell Culture
The optimal working concentration of MG149 is cell-line dependent and should be determined

empirically for each experimental setup. The following table summarizes previously reported

working concentrations in various cell lines.

Cell Line
Concentration
(µM)

Incubation
Time

Application Reference

POE SH-SY5Y 100 3 hours

Inhibition of

PINK1/Parkin

pathway

[1]

BHP-10-3 33 Not Specified

Reduction of

TNK2 and p-AKT

expression

[2]

TT2609 33 Not Specified

Reduction of

TNK2 and p-AKT

expression

[2]

Huh7 Not Specified 72 hours
Synergistic effect

with sorafenib
[3]

Signaling Pathways Modulated by MG149
MG149 has been shown to influence several critical cellular signaling pathways.

p53 Signaling Pathway
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MG149 can inhibit the p53 pathway[1]. As Tip60 is a known acetyltransferase for p53, inhibition

of Tip60 by MG149 can prevent p53 acetylation, a key post-translational modification for its

activation and stability. This can lead to a downstream decrease in the expression of p53 target

genes involved in apoptosis and cell cycle arrest.
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(Active)
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Transcriptional
Activation
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Apoptosis &
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Seed cells in a 96-well plate

Incubate for 24 hours

Treat with serial dilutions of MG149

Incubate for 24-72 hours

Add MTT solution to each well

Incubate for 2-4 hours

Add solubilization solution

Incubate until formazan crystals dissolve

Measure absorbance at 570 nm

Calculate cell viability and IC50

Cell Treatment with MG149 Cell Lysis Protein Quantification SDS-PAGE Protein Transfer to Membrane Blocking Primary Antibody Incubation Secondary Antibody Incubation Detection Data Analysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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